4-methoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide

• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 4-methoxy-N-[2-(4-methoxyphenyl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C22H28N2O3/c1-26-19-10-6-17(7-11-19)21(24-14-4-3-5-15-24)16-23-22(25)18-8-12-20(27-2)13-9-18/h6-13,21H,3-5,14-16H2,1-2H3,(H,23,25)
• InChI Key: BFCHERDOMKMVQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)OC)N3CCCCC3

Description

4-methoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide is an organic compound with a complex structure that includes methoxy groups, a piperidine ring, and a benzamide core

Preparation Methods

The synthesis of 4-methoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the intermediate: The initial step involves the reaction of 4-methoxybenzoyl chloride with 4-methoxyphenethylamine to form an intermediate.

Cyclization: The intermediate is then subjected to cyclization with piperidine under specific conditions to yield the final product.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and controlled reaction environments.

Chemical Reactions Analysis

4-methoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxy groups, using reagents like sodium hydride or alkyl halides.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-methoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the development of more complex molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to influence neurotransmitter systems in the brain.

Comparison with Similar Compounds

Similar compounds to 4-methoxy-N-[2-(4-methoxyphenyl)-2-(piperidin-1-yl)ethyl]benzamide include:

4-methoxy-N-(4-methylbenzyl)benzamide: This compound shares a similar benzamide core but differs in the substituents attached to the benzene ring.

4-methoxybenzenamide, N-(4-methoxyphenyl): Another related compound with similar functional groups but lacking the piperidine ring.

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties.